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Compound of Interest

Compound Name: 4-Methoxy-7-methylindane
CAS No.: 175136-08-0
Cat. No.: B063515
Get Quote
. J

Safe Disposal Protocol: 4-Methoxy-7-methylindane[1][2][3]

Executive Summary & Waste Characterization

4-Methoxy-7-methylindane (CAS: 175136-08-0 / Related analogs) is a bicyclic aromatic ether
used primarily as an intermediate in pharmaceutical and fragrance synthesis.[1][2][3]

Effective disposal requires treating this substance not merely as "waste," but as a High-BTU
Non-Halogenated Organic Solvent.[1][2] Due to its lipophilic nature (indane skeleton) and
electron-rich methoxy substituent, it poses specific risks regarding flammability and aquatic
toxicity.[1][2]

Critical Waste Profile:
¢ RCRA Classification:D001 (Ignitable).[1][2][3]
¢ Primary Hazard: Flammable Liquid (Category 3 or 4 depending on purity).[1][2][3]

e Secondary Hazard: Aquatic Chronic Toxicity (prevent release to drains).[1][2][3]
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Check Availability & Pricing

e Disposal Method: Fuel Blending / Thermal Oxidation (Incineration).[1][2][3]

Chemical Property & Hazard Matrix

Understanding the physical properties dictates the disposal vessel and stream.[1][2][3]

Property

Value | Characteristic

Impact on Disposal

Physical State

Liguid (Colorless to pale

yellow)

Requires leak-proof secondary
containment.[1][2][3]

Est. 60°C - 80°C (Treat as

D001 designation.[1][2][3]

Flash Point Must be grounded during
Flammable)
transfer.[1][2]
- Immiscible in water; Soluble in Do NOT attempt aqueous
Solubility ] o
organics dilution.[1][2][3]
o Stable; Incompatible with Segregate from
Reactivity

strong oxidizers

Nitric/Perchloric acids.[2][3]

Halogen Content

None (C11H140)

Non-Halogenated stream
(Lower disposal cost).[1][2][3]

Pre-Disposal: The Self-Validating Segregation

System

To ensure safety and regulatory compliance, follow this "Cradle-to-Grave" segregation logic.

This system validates itself: if a step fails (e.g., container incompatibility), the protocol halts

before a hazard occurs.[1][2][3]

Step 1: Stream Identification

e Rule: Is the waste mixed with halogenated solvents (DCM, Chloroform)?

o YES: Dispose as Halogenated Waste.[1][2]

o NO: Dispose as Non-Halogenated Organic Waste.
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o Why: Mixing non-halogenated high-BTU waste with halogens increases disposal costs
and complicates incineration chemistry.[1][2]

Step 2: Container Selection

o Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1][2]

» Validation: Check cap integrity. Do not use metal cans if the waste is acidic (though pure 4-
Methoxy-7-methylindane is neutral).[1][2][3]

Step 3: Chemical Compatibility Check

 Critical Action: Ensure the waste container does not contain oxidizers.[1][2][3][4]

e Mechanism:[2][5][6][7] The methoxy group activates the benzene ring, making it susceptible
to electrophilic attack.[1][2][3] Mixing with strong oxidizers (e.g., concentrated

) can lead to rapid exothermic decomposition.[1][2]

Operational Workflow: Disposal Procedure
Phase A: Transfer & Labeling

o PPE: Wear nitrile gloves, safety goggles, and a flame-retardant lab coat.[1][2]
e Venting: Perform all transfers inside a fume hood.

e Grounding: If transferring volumes >4L, ground the receiving drum to prevent static
discharge.[1][2]

e Labeling: Apply a hazardous waste label immediately upon the first drop of waste entering
the container.[1][2][3]

o Required Fields: "Hazardous Waste," Chemical Name ("4-Methoxy-7-methylindane"),
Hazard Checkbox ("Flammable,” "Toxic").[1][2][3]

Phase B: Waste Stream Logic (Visualization)

The following diagram illustrates the decision tree for segregating this specific compound.
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Waste Generation:
4-Methoxy-7-methylindane

Is it mixed with
Strong Oxidizers?

Yes (STOP)

Is it mixed with
Halogenated Solvents
(DCM, CHCI3)?

Stream C: Reactive Waste
(Requires Stabilization)

es No (Preferred Route)

Stream A: Halogenated Waste Stream B: Non-Halogenated Organic
(Expensive/Specific Incineration) (Fuel Blending/Incineration)

Click to download full resolution via product page

Caption: Segregation logic ensuring 4-Methoxy-7-methylindane enters the correct thermal
oxidation stream.

Emergency Response: Spill Management
If a spill occurs during transfer:

o Evacuate & Ventilate: Remove ignition sources immediately. The vapor is heavier than air
and may travel to ignition sources.[1][2]

+ Contain: Do not use water. Use an inert absorbent (Vermiculite or Polypropylene pads).[1][2]

[3]
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o Why: Water will spread the lipophilic liquid, increasing the surface area for evaporation
and flammability.[1][2][3]

o Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with
Flammable Solvent."[1][2]

o Clean: Wash the surface with a soap/water solution only after the bulk liquid is removed.[1]

[2][3]
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Recovery Act (RCRA) Orientation Manual. Hazardous Waste Identification (40 CFR Part
261).[1][2][3]1[8][°]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.4,7-Methano-1H-indene, 3a,4,5,6,7,7a-hexahydro-5-methoxy- | C11H160 | CID 103719 -
PubChem [pubchem.ncbi.nlm.nih.gov]

e 2.4,7-Dimethylindan | C11H14 | CID 23151 - PubChem [pubchem.ncbi.nim.nih.gov]

e 3. Waste Code [rcrainfo.epa.gov]
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o To cite this document: BenchChem. [4-Methoxy-7-methylindane proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063515/docs#4-methoxy-7-methylindane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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